Cas no 1214100-05-6 (2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide)

• Product Name: 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide
• CAS No: 1214100-05-6
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• MDL: MFCD13417183
• CID: 5206495
• Update Time: 2025-06-07

2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide
• 2-(2-((1-(4-Chlorophenyl)ethyl)amino)propanamido)thiophene-3-carboxamide
• SY270515
• Z125432098

• MDL： MFCD13417183
• Inchi： 1S/C16H18ClN3O2S/c1-9(11-3-5-12(17)6-4-11)19-10(2)15(22)20-16-13(14(18)21)7-8-23-16/h3-10,19H,1-2H3,(H2,18,21)(H,20,22)
• InChI Key： XAWGWVPSCFDVRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)NC(C(NC1=C(C(N)=O)C=CS1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• XLogP3: 3.1
• Topological Polar Surface Area: 113

Additional information on 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide

Research Brief on 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide (CAS: 1214100-05-6)

The compound 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide (CAS: 1214100-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carboxamide scaffold and chlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of interest for drug discovery and development.

One of the key areas of research has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy. The compound's ability to modulate kinase activity has been further validated through molecular docking studies, which highlight its binding affinity and specificity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. These findings underscore the compound's potential as a viable drug candidate, though further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

The synthetic pathway for 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements not only facilitate large-scale production but also ensure the compound's suitability for preclinical and clinical studies.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as toxicity, selectivity, and formulation stability need to be addressed through comprehensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and explore its therapeutic potential in greater depth.

In conclusion, 2-[2-[[1-(4-Chlorophenyl)ethyl]amino]propanamido]thiophene-3-carboxamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline, with the ultimate goal of addressing unmet medical needs.